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Compound Focus: Calcium periodate

CAS No.: 22700-17-0

Cat. No.: S13205592

Known Specifications & Tolerances

The U.S. Code of Federal Regulations provides a key specification for the food additive grade of calcium

periodate, which is a crucial reference point for any purity analysis [1].

Parameter Specification

Chemical Identity Penta calcium orthoperiodate
Minimum Assay Not less than 60% by weight
lodine (I) Content 28% to 31% by weight

Recommended Analytical Workflow

For determining elemental impurities like Al, Cd, and Fe in a calcium-rich matrix such as calcium
periodate, a validated method using Inductively Coupled Plasma Optical Emission Spectrometry (ICP

OES) is highly recommended. The sample preparation is a critical step [2].

The diagram below outlines the sample preparation and analysis workflow:
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Click to download full resolution via product page

Procedure Details [2]:

¢ Digestion System: Closed-vessel microwave-assisted.
e Optimal Reagent: Lefort aqua regia (a specific mixture of hydrochloric and nitric acids).
¢ Performance: This method provided excellent results for a similar calcium-rich matrix (phosphate
rock), with:
o Precision: 0.30% to 4.4%
o Trueness: Better than 2%
o Recoveries: Between 99.5% and 101.9%

Alternative & Complementary Techniques

For other aspects of quality control, you may consider the following methods:
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Application Technique Key Point

Rapid Screening Colorimetric Paper-Based Uses Eriochrome Black T (EBT) in alkaline
of Ca Analytical Device (PAD) media; suitable for hydrophilic liquids [3].
General Quality ICP OES Sample Digestion Avoids hazardous acids (e.g., HF, HCIOa);
Control aligns with Green Chemistry principles [2].

Frequently Asked Questions

What is the most critical parameter to check for calcium periodate identity and purity? The iodine
content is a definitive parameter. According to regulatory standards, it should fall within 28% to 31% by
weight [1]. This can be determined by digesting the sample and measuring iodine content via ICP OES or

titration.

My calcium periodate is intended for pharmaceutical use. What else should I consider? For
pharmaceutical applications, you must also control for elemental impurities as per ICH Q3D guidelines. The
ICP OES method described above is perfectly suited for this, as it can accurately detect and quantify critical
elements like Cadmium (Cd) at very low levels (LOD of 0.08 ng g~1) [2].

Are there any known stability issues or side reactions during analysis? While specific data for calcium
periodate is limited, one study on periodate oxidation in general warns that a common lab practice—
quenching excess periodate with glycol—can be a "bad idea" as it may lead to undesired side reactions and

complicate analysis [4]. It's best to avoid this step or rigorously validate it for your specific system.

Troubleshooting Guide

Problem Potential Cause Suggested Investigation
Low iodine Product does not meet specification, Verify identity as penta calcium
content decomposition, or incorrect synthesis.  orthoperiodate. Check digestion efficiency

[1].
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Problem Potential Cause

High elemental Contaminated raw materials or
impurities process equipment.
Inconsistent Inefficient or incomplete sample
results digestion.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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